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Compound of Interest

Compound Name: Diisopropylamine hydrochloride

Cat. No.: B1251645 Get Quote

An In-depth Technical Guide to the Handling and Storage of Diisopropylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential precautions for the safe

handling and storage of Diisopropylamine hydrochloride. Adherence to these guidelines is

critical to ensure the safety of laboratory personnel and the integrity of research materials.

Hazard Identification and Classification
Diisopropylamine hydrochloride is a chemical that requires careful handling due to its

potential health and safety risks. It is harmful if swallowed and can cause skin and eye irritation.

[1] The free base, Diisopropylamine, is classified as a highly flammable liquid and vapor,

harmful if swallowed, causes severe skin burns and eye damage, is toxic if inhaled, and may

cause respiratory irritation.[2][3] While the hydrochloride salt form may have different physical

properties, it is prudent to handle it with similar precautions, especially regarding personal

exposure.

Handling Precautions
When working with Diisopropylamine hydrochloride, it is imperative to use appropriate

personal protective equipment (PPE) and to work in a well-ventilated area, preferably under a

chemical fume hood.[4]
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Engineering Controls:

Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to minimize

inhalation exposure.[2][4][5]

Eye Wash Stations and Safety Showers: Ensure that emergency eyewash stations and

safety showers are readily accessible in the immediate work area.[6]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield.[6][7] Standard

safety glasses are not sufficient.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin contact.[4]

[6] Safety equipment suppliers can provide recommendations on the most protective

materials.

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter

for ammonia and organic ammonia derivatives.[4]

General Hygiene Practices:

Do not eat, drink, or smoke in areas where Diisopropylamine hydrochloride is handled,

stored, or processed.[2][6][7]

Wash hands thoroughly after handling and before breaks.[2][5]

Remove and wash contaminated clothing before reuse.[5]

Storage Requirements
Proper storage of Diisopropylamine hydrochloride is crucial to maintain its stability and to

prevent hazardous situations.

General Storage: Store in a cool, dry, well-ventilated place.[2][4][8]

Container Integrity: Keep containers tightly closed.[2][4][7]
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Temperature: One supplier specifies a storage temperature of 2°C - 8°C.[1] Another general

recommendation is to store below 38°C.

Inert Atmosphere: For optimal stability, store under a nitrogen blanket.[1]

Segregation: Store away from incompatible materials, particularly strong oxidizing agents,

strong acids, and sources of ignition.[4][6][8] It should be stored in an area designated for

flammable materials.[4][5]

Accidental Release and First Aid Measures
Accidental Release: In the event of a spill, evacuate personnel from the area and ensure

adequate ventilation.[4][5] Remove all sources of ignition.[2][5][7] The spilled material should

be absorbed with an inert, non-combustible material such as sand or diatomaceous earth and

collected in a suitable, closed container for disposal.[2][4]

First Aid:

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing.[2][4] Seek immediate medical attention.[4]

Skin Contact: If on skin, immediately take off all contaminated clothing and rinse the skin with

plenty of water or shower.[2][4]

Eye Contact: In case of eye contact, rinse cautiously with water for several minutes.[4]

Remove contact lenses if present and easy to do. Continue rinsing.[4] Seek immediate

medical advice.[9]

Ingestion: If swallowed, rinse the mouth. Do NOT induce vomiting.[2][7] Call a physician or

poison control center immediately.[4]

Fire-Fighting Measures
Diisopropylamine, the free base, is highly flammable.[2][3][9] While the hydrochloride salt is

less volatile, appropriate fire precautions should still be taken.

Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical, sand, or alcohol-

resistant foam.[4] Water spray can be used to cool closed containers.[4]
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Unsuitable Extinguishing Media: A heavy water stream may be ineffective.[7]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide, carbon dioxide, and nitrogen oxides.[4]

Quantitative Data Summary
The following tables summarize key quantitative data for Diisopropylamine and its

hydrochloride salt.

Physical and Chemical Properties of

Diisopropylamine

Property Value

Melting Point -61 °C / -77.8 °F[4]

Boiling Point 84 °C / 183 °F[7][10]

Flash Point -13.5 °C / 7.7 °F[4]

Autoignition Temperature 285 °C / 545 °F[4]

Lower Explosion Limit 0.8%[4]

Upper Explosion Limit 7.1%[4]

Specific Gravity 0.716[4]

Vapor Pressure 70 mmHg[10]

Physical Properties of Diisopropylamine

Hydrochloride

Property Value

Melting Point 210 °C[1] or 216-218 °C[11]

Molecular Formula C₆H₁₅N·HCl[1]

Molecular Weight 137.65 g/mol [1]
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Incompatibility and Reactivity
Diisopropylamine and its salts can react violently with certain classes of compounds. The

following diagram illustrates these incompatibilities.

Logical Relationships of Diisopropylamine Hydrochloride Incompatibilities

Incompatible Materials

Hazardous Reactions / Products

Diisopropylamine
Hydrochloride

Violent Reaction Exothermic Reaction Flammable Hydrogen Gas

Strong Oxidizing Agents
(e.g., Perchlorates, Nitrates) Strong Acids Isocyanates

May be incompatible with

Halogenated Organics

May be incompatible with

Peroxides

May be incompatible with

Phenols (acidic)

May be incompatible with

Epoxides

May be incompatible with

Anhydrides

May be incompatible with

Acid Halides

May be incompatible with

Strong Reducing Agents
(e.g., Hydrides)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426
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